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Compound of Interest

Compound Name:
2-Methyl-4-(4-nitrophenyl)but-3-

yn-2-ol

Cat. No.: B12086533 Get Quote

A Technical Guide to the Physical Properties of 2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol. The information is compiled from

various scientific sources to support research and development activities.

Core Physical and Chemical Properties
2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol is a propargyl alcohol derivative with the chemical

formula C₁₁H₁₁NO₃.[1][2][3] Its molecular weight is 205.21 g/mol .[1][2][3] The compound is

registered under the CAS number 33432-53-0.[1]

Property Value Source(s)

Molecular Formula C₁₁H₁₁NO₃ [1][2][3]

Molar Mass 205.21 g/mol [1][2][3]

CAS Number 33432-53-0 [1]

Appearance Yellow solid [4]

Melting Point 100–102 °C [4]
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Methyl-4-(4-
nitrophenyl)but-3-yn-2-ol.

Spectrum Type Data Source(s)

¹H NMR (400 MHz, CDCl₃)
δ: 8.17 (d, J=8.8 Hz, 2H), 7.55

(d, J=8.8 Hz, 2H), 1.65 (s, 6H)
[4]

¹³C NMR Available [5]

Vapor Phase IR Available [5]

Mass Spectrometry (GC) Available [5]

Crystallographic Data
The crystal structure of 2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol has been determined,

revealing a trigonal crystal system with the space group R -3 :H.[1] The molecular packing is

characterized by the formation of hexameric clusters through hydrogen bonds.[6]

Parameter Value Source(s)

Crystal System Trigonal [1]

Space Group R -3 :H [1]

a 26.3146 Å [1]

b 26.3146 Å [1]

c 8.1205 Å [1]

α 90° [1]

β 90° [1]

γ 120° [1]
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Synthesis via Sonogashira Coupling
A common method for the synthesis of 2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol is the

Sonogashira coupling reaction.[4][7] This involves the cross-coupling of an aryl halide with a

terminal alkyne, catalyzed by palladium and copper complexes.[7]

General Protocol:

To a reaction vessel under an inert atmosphere, add the aryl halide (e.g., 1-bromo-4-

nitrobenzene), 2-methyl-3-butyn-2-ol, a palladium catalyst (e.g., Pd(PPh₃)₄), and a copper(I)

co-catalyst (e.g., CuI) in a suitable solvent (e.g., degassed DMF).[8][9]

Add a base, such as an amine (e.g., Et₂NH), to the mixture.[8]

Stir the reaction mixture at an elevated temperature until the reaction is complete, as

monitored by a suitable technique (e.g., TLC or GC).[8]

Upon completion, cool the mixture to room temperature, dilute with water, and extract the

product with an organic solvent (e.g., EtOAc).[8]

Wash the combined organic extracts with water and brine, then dry over an anhydrous drying

agent (e.g., MgSO₄).[8]

Remove the solvent under reduced pressure.[4]

Purify the crude product by flash chromatography on silica gel (e.g., using a hexane/ethyl

acetate eluent system) to yield the pure 2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol.[4]

A yield of 72% has been reported for this synthesis.[4]
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Reactants & Catalysts

Reaction Conditions Workup & Purification
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Caption: Synthetic workflow for 2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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